65-19-0

Yohimbine hydrochloride

In Stock

• CAS RN:
• 65-19-0

• Formula:
• C21H27ClN2O3

• InChI:
• InChI=1S/C21H26N2O3.ClH/c1-26-21(25)19-15-10-17-20-14(13-4-2-3-5-16(13)22-20)8-9-23(17)11-12(15)6-7-18(19)24;/h2-5,12,15,17-19,22,24H,6-11H2,1H3;1H/t12-,15-,17-,18-,19?;/m0./s1

• InChIKey:
• PIPZGJSEDRMUAW-VJDCAHTMSA-N

• What exactly is Yohimbine hydrochloride?

  Yohimbe is an evergreen tree that is native to Africa. Its bark contains the chemical Yohimbine, traditionally used as an aphrodisiac. The bioactive phytochemical Yohimbine is one of the three active alkaloids found in the bark extract of Pausinystalia Yohimbe, also from the bark of the unrelated South American tree Aspidosperma quebracho-blancoJohimbe, which is also pronounced as Yohimbe, contains 6% alkaloids of which Johimbe constitutes 10 to 15%. The active alkaloid has been extensively used in various remedies for erectile dysfunction.

  Applications of Yohimbine hydrochloride

  Yohimbine contained in Yohimbe is known to boost the flow of blood and neurotransmitters to the penis and vagina. It may also assist in counteracting sexual side effects from certain drugs used to trea...

Bufogenin B

In Stock

• CAS RN:
• 465-19-0

• Formula:
• C24H34O5

• InChI:
• InChI=1S/C24H34O5/c1-22-9-7-16(25)11-15(22)4-5-18-17(22)8-10-23(2)21(19(26)12-24(18,23)28)14-3-6-20(27)29-13-14/h3,6,13,15-19,21,25-26,28H,4-5,7-12H2,1-2H3/t15-,16+,17+,18-,19+,21+,22+,23-,24+/m1/s1

• InChIKey:
• MWFCMSURKYLINK-QDLCSJEJSA-N

• Bufogenin B is a useful research compound. Its molecular formula is C24H34O5 and its molecular weight is 402.5 g/mol. The purity is usually 95%.

5-(2,6-dichlorobenzylidene)-3-(tetrahydro-2-furanylmethyl)-2-thioxo-1,3-thiazolidin-4-one

In Stock

• CAS RN:
• 5865-19-0

• Formula:
• C15H13Cl2NO2S2

• InChI:
• InChI=1S/C15H13Cl2NO2S2/c16-11-4-1-5-12(17)10(11)7-13-14(19)18(15(21)22-13)8-9-3-2-6-20-9/h1,4-5,7,9H,2-3,6,8H2/b13-7-

• InChIKey:
• QOFGHDLHDUWSQO-QPEQYQDCSA-N

• 5-(2,6-dichlorobenzylidene)-3-(tetrahydro-2-furanylmethyl)-2-thioxo-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C15H13Cl2NO2S2 and its molecular weight is 374.3 g/mol. The purity is usually 95%.

2-(2-bromophenoxy)-N,N-diethylethanamine;hydrochloride

In Stock

• CAS RN:
• 5465-19-0

• Formula:
• C12H19BrClNO

• InChI:
• InChI=1S/C12H18BrNO.ClH/c1-3-14(4-2)9-10-15-12-8-6-5-7-11(12)13;/h5-8H,3-4,9-10H2,1-2H3;1H

• InChIKey:
• ZFUKIVDDIOYDPH-UHFFFAOYSA-N

• 2-(2-bromophenoxy)-N,N-diethylethanamine;hydrochloride is a useful research compound. Its molecular formula is C12H19BrClNO and its molecular weight is 308.64 g/mol. The purity is usually 95%.

N-2-adamantyl[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine

In Stock

• CAS RN:
• 5665-19-0

• Formula:
• C14H18N6O

• InChI:
• InChI=1S/C14H18N6O/c15-11-12(18-14-13(17-11)19-21-20-14)16-10-8-2-6-1-7(4-8)5-9(10)3-6/h6-10H,1-5H2,(H2,15,17,19)(H,16,18,20)

• InChIKey:
• RRIVCFRXRLOVJL-UHFFFAOYSA-N

• N-2-adamantyl[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine is a useful research compound. Its molecular formula is C14H18N6O and its molecular weight is 286.33 g/mol. The purity is usually 95%.

2-Bromoethyl isocyanate

In Stock

• CAS RN:
• 42865-19-0

• Formula:
• C3H4BrNO

• InChI:
• InChI=1S/C3H4BrNO/c4-1-2-5-3-6/h1-2H2

• InChIKey:
• JLHTVZLEHOQZBM-UHFFFAOYSA-N

• 2-Bromoethyl isocyanate is a useful research compound. Its molecular formula is C3H4BrNO and its molecular weight is 149.975. The purity is usually 95%.

7-Diethylamino-3-phenylcoumarin

In Stock

• CAS RN:
• 84865-19-0

• Formula:
• C19H19NO2

• InChI:
• InChI=1S/C19H19NO2/c1-3-20(4-2)16-11-10-15-12-17(14-8-6-5-7-9-14)19(21)22-18(15)13-16/h5-13H,3-4H2,1-2H3

• InChIKey:
• PSJYODMHCCQXQB-UHFFFAOYSA-N

• 7-Diethylamino-3-phenylcoumarin is a useful research compound. Its molecular formula is C19H19NO2 and its molecular weight is 293.4 g/mol. The purity is usually 95%.

Methyl 3-iodo-5-nitrobenzoate

In Stock

• CAS RN:
• 50765-19-0

• Formula:
• C8H6INO4

• InChI:
• InChI=1S/C8H6INO4/c1-14-8(11)5-2-6(9)4-7(3-5)10(12)13/h2-4H,1H3

• InChIKey:
• GHZUTMKPZFZYSP-UHFFFAOYSA-N

• Methyl 3-iodo-5-nitrobenzoate is a useful research compound. Its molecular formula is C8H6INO4 and its molecular weight is 307.04 g/mol. The purity is usually 95%.

CID 19908062

In Stock

• CAS RN:
• 18165-19-0

• Formula:
• C2H4ClSi

• InChI:
• InChI=1S/C2H4ClSi/c3-1-2-4/h1-2H2

• CID 19908062 is a useful research compound. Its molecular formula is C2H4ClSi and its molecular weight is 91.59 g/mol. The purity is usually 95%.

Calcium chromate

In Stock

• CAS RN:
• 13765-19-0

• Formula:
• CaCrO4

• InChI:
• InChI=1S/Ca.Cr.4O/q+2;;;;2*-1

• InChIKey:
• RFAFBXGYHBOUMV-UHFFFAOYSA-N

• Calcium Chromate is a yellowish, crystalline, inorganic compound that emits toxic chromium fumes upon heating. Calcium chromate is highly corrosive and is a strong oxidizing agent. This substance is mainly used as a corrosion inhibitor and as a depolarizer in batteries. Calcium chromate primarily affects the nose, throat and lungs causing ulcerations, shortness of breath, bronchitis, pneumonia and asthma-like allergy but can also affect the gastrointestinal tract, liver, kidneys and immune system. This substance is a known human carcinogen and is associated with an increased risk of developing lung cancer and cancer of the sinonasal cavity. (NCI05)
  Calcium chromate is a yellow powder. It is slightly soluble in water. The primary hazard is the threat to the environment. Immediate steps should be taken to prevent its spread to the environment.

N-(2-tert-butyl-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide

In Stock

• CAS RN:
• 681265-19-0

• Formula:
• C16H19N3O3S

• InChI:
• InChI=1S/C16H19N3O3S/c1-16(2,3)19-14(12-9-23(21,22)10-13(12)18-19)17-15(20)11-7-5-4-6-8-11/h4-8H,9-10H2,1-3H3,(H,17,20)

• InChIKey:
• CEFUKRCJOHLRHS-UHFFFAOYSA-N

• N-(2-tert-butyl-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C16H19N3O3S and its molecular weight is 333.41. The purity is usually 95%.

Ethyl 2-(2,2-dimethylbutanoyl)benzoate

In Stock

• CAS RN:
• 898765-19-0

• Formula:
• C15H20O3

• InChI:
• InChI=1S/C15H20O3/c1-5-15(3,4)13(16)11-9-7-8-10-12(11)14(17)18-6-2/h7-10H,5-6H2,1-4H3

• InChIKey:
• BHEFVLUUBINPCU-UHFFFAOYSA-N

• Ethyl 2-(2,2-dimethylbutanoyl)benzoate is a useful research compound. Its molecular formula is C15H20O3 and its molecular weight is 248.32 g/mol. The purity is usually 95%.

7-Methyl-2-piperidin-1-ylquinoline-3-carbaldehyde

Usually In Stock

• CAS RN:
• 377765-19-0

• Formula:
• C16H18N2O

• InChI:
• InChI=1S/C16H18N2O/c1-12-5-6-13-10-14(11-19)16(17-15(13)9-12)18-7-3-2-4-8-18/h5-6,9-11H,2-4,7-8H2,1H3

• InChIKey:
• BIKZXHZCZJFDHC-UHFFFAOYSA-N

• 7-Methyl-2-piperidin-1-ylquinoline-3-carbaldehyde is a useful research compound. Its molecular formula is C16H18N2O and its molecular weight is 254.333. The purity is usually 95%.

3-methyl-N-(5-methylsulfanyl-1,3,4-thiadiazol-2-yl)butanamide

In Stock

• CAS RN:
• 393565-19-0

• Formula:
• C8H13N3OS2

• InChI:
• InChI=1S/C8H13N3OS2/c1-5(2)4-6(12)9-7-10-11-8(13-3)14-7/h5H,4H2,1-3H3,(H,9,10,12)

• InChIKey:
• KMDSKHSBAJTSGT-UHFFFAOYSA-N

• 3-methyl-N-(5-methylsulfanyl-1,3,4-thiadiazol-2-yl)butanamide is a useful research compound. Its molecular formula is C8H13N3OS2 and its molecular weight is 231.3g/mol. The purity is usually 95%.

2-Chloro-5-(2,5-difluorobenzoyl)pyridine

In Stock

• CAS RN:
• 1187165-19-0

• Formula:
• C12H6ClF2NO

• InChI:
• InChI=1S/C12H6ClF2NO/c13-11-4-1-7(6-16-11)12(17)9-5-8(14)2-3-10(9)15/h1-6H

• InChIKey:
• WDRACXFKOGEZQQ-UHFFFAOYSA-N

• 2-Chloro-5-(2,5-difluorobenzoyl)pyridine is a useful research compound. Its molecular formula is C12H6ClF2NO and its molecular weight is 253.63 g/mol. The purity is usually 95%.

N-(2-amino-2-oxoethyl)-1-(7-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-4-carboxamide

In Stock

• CAS RN:
• 1242965-19-0

• Formula:
• C20H20FN5O3S

• InChI:
• InChI=1S/C20H20FN5O3S/c21-14-4-2-1-3-12(14)13-10-30-17-16(13)24-20(25-19(17)29)26-7-5-11(6-8-26)18(28)23-9-15(22)27/h1-4,10-11H,5-9H2,(H2,22,27)(H,23,28)(H,24,25,29)

• InChIKey:
• DMFKXZUJWXSTSF-UHFFFAOYSA-N

• N-(2-amino-2-oxoethyl)-1-(7-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C20H20FN5O3S and its molecular weight is 429.47. The purity is usually 95%.

(2,4-Dimethylthiazol-5-yl)(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone

In Stock

• CAS RN:
• 1705365-19-0

• Formula:
• C21H24N4O2S

• InChI:
• InChI=1S/C21H24N4O2S/c1-13-7-4-5-9-17(13)20-23-18(27-24-20)11-16-8-6-10-25(12-16)21(26)19-14(2)22-15(3)28-19/h4-5,7,9,16H,6,8,10-12H2,1-3H3

• InChIKey:
• WUXQXFNETICSEP-UHFFFAOYSA-N

• (2,4-Dimethylthiazol-5-yl)(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C21H24N4O2S and its molecular weight is 396.51. The purity is usually 95%.

rac-2-[(3aR,8bS)-1-[(tert-butoxy)carbonyl]-7-methoxy-1H,2H,3H,3aH,4H,8bH-indeno[1,2-b]pyrrol-3a-yl]acetic acid

In Stock

• CAS RN:
• 2413365-19-0

• Formula:
• C19H25NO5

• InChI:
• InChI=1S/C19H25NO5/c1-18(2,3)25-17(23)20-8-7-19(11-15(21)22)10-12-5-6-13(24-4)9-14(12)16(19)20/h5-6,9,16H,7-8,10-11H2,1-4H3,(H,21,22)/t16-,19+/m1/s1

• InChIKey:
• USAPNTFZUZETPN-APWZRJJASA-N

• Rac-2-[(3aR,8bS)-1-[(tert-butoxy)carbonyl]-7-methoxy-1H,2H,3H,3aH,4H,8bH-indeno[1,2-b]pyrrol-3a-yl]acetic acid is a useful research compound. Its molecular formula is C19H25NO5 and its molecular weight is 347.411. The purity is usually 95%.

N-[(2,4-dichlorophenyl)methyl]-5H,7H,8H-pyrano[4,3-c]pyridazine-3-carboxamide

In Stock

• CAS RN:
• 2549065-19-0

• Formula:
• C15H13Cl2N3O2

• InChI:
• InChI=1S/C15H13Cl2N3O2/c16-11-2-1-9(12(17)6-11)7-18-15(21)14-5-10-8-22-4-3-13(10)19-20-14/h1-2,5-6H,3-4,7-8H2,(H,18,21)

• InChIKey:
• GZAXCPIPQPISTD-UHFFFAOYSA-N

• N-[(2,4-dichlorophenyl)methyl]-5H,7H,8H-pyrano[4,3-c]pyridazine-3-carboxamide is a useful research compound. Its molecular formula is C15H13Cl2N3O2 and its molecular weight is 338.2 g/mol. The purity is usually 95%.

[1-(Azetidine-3-carbonyl)pyrrolidin-3-yl]methanol

In Stock

• CAS RN:
• 1564565-19-0

• Formula:
• C9H16N2O2

• InChI:
• InChI=1S/C9H16N2O2/c12-6-7-1-2-11(5-7)9(13)8-3-10-4-8/h7-8,10,12H,1-6H2

• InChIKey:
• YCJPXZDZUKVHHZ-UHFFFAOYSA-N

• [1-(Azetidine-3-carbonyl)pyrrolidin-3-yl]methanol is a useful research compound. Its molecular formula is C9H16N2O2 and its molecular weight is 184.24 g/mol. The purity is usually 95%.